Cas no 1704379-80-5 (2-Amino-2-(cyclooct-2-en-1-yl)acetamide)

• Product Name: 2-Amino-2-(cyclooct-2-en-1-yl)acetamide
• CAS No: 1704379-80-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5737100
• PubChem ID: 145709770
• Update Time: 2025-06-08

2-Amino-2-(cyclooct-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(cyclooct-2-en-1-yl)acetamide
• EN300-1297549
• 1704379-80-5
• 2-Cyclooctene-1-acetamide, α-amino-

• Inchi： 1S/C10H18N2O/c11-9(10(12)13)8-6-4-2-1-3-5-7-8/h4,6,8-9H,1-3,5,7,11H2,(H2,12,13)/b6-4-
• InChI Key： XLZOSZOVIHTESP-XQRVVYSFSA-N
• SMILES： O=C(C(C1C=CCCCCC1)N)N |c:4|

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 348.3±25.0 °C(Predicted)
• pka: 15.85±0.50(Predicted)

Additional information on 2-Amino-2-(cyclooct-2-en-1-yl)acetamide

2-Amino-2-(cyclooct-2-en-1-yl)acetamide: A Comprehensive Overview

2-Amino-2-(cyclooct-2-en-1-yl)acetamide (CAS No. 1704379-80-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have shed light on its properties, making it a subject of extensive research.

The molecular structure of 2-Amino-2-(cyclooct-2-en-1-yl)acetamide comprises a cyclooctene ring fused with an amide group. This configuration imparts the compound with distinct physical and chemical properties. The presence of the amide group enhances its solubility in polar solvents, while the cyclooctene ring contributes to its stability and reactivity. Researchers have explored its synthesis through various routes, including ring-closing metathesis and nucleophilic substitution, which have been optimized to improve yield and purity.

Recent studies have focused on the biological activity of 2-Amino-2-(cyclooct-2-en-1-yl)acetamide, particularly its potential as a bioactive molecule. In vitro assays have demonstrated its ability to inhibit certain enzymes, suggesting its role in therapeutic applications. For instance, investigations into its interaction with kinase enzymes have revealed promising results, indicating its potential as a lead compound for anti-cancer drug development.

The synthesis of CAS No. 1704379-80-5 has been a topic of considerable research. Traditional methods often involve multi-step processes that can be time-consuming and resource-intensive. However, recent breakthroughs in catalytic processes have enabled more efficient syntheses. For example, the use of Grubbs catalyst in ring-closing metathesis has significantly streamlined the production of this compound, making it more accessible for large-scale studies.

Another area of interest is the computational modeling of 2-Amino-2-(cyclooct-2-en-1-y acetamide)'s electronic structure. Advanced quantum mechanical calculations have provided insights into its reactivity and stability under various conditions. These studies have been instrumental in predicting its behavior in different chemical environments, aiding in the design of novel derivatives with enhanced properties.

In terms of applications, CAS No. 1704379805 has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of mechanical strength and thermal stability makes it a candidate for high-performance materials used in aerospace and automotive industries.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have explored the scalability of 2-Amino - cyclooctenyl acetamide production. These collaborations aim to address challenges related to cost-effectiveness and environmental sustainability, ensuring that this compound can be produced on an industrial scale without compromising quality or safety standards.

The future prospects for CAS No 1704379805 are bright, with ongoing research focusing on expanding its applications across diverse fields. As technology continues to evolve, new opportunities for leveraging this compound's unique properties are expected to emerge, solidifying its role as a key player in modern chemistry and pharmacology.